Cas no 90841-64-8 (1-(4-Bromo-2,5-dimethoxyphenyl)ethanone)

• Product Name: 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone
• CAS No: 90841-64-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD13659300
• CID: 1090049
• PubChem ID: 14239238
• Update Time: 2025-06-23

1-(4-Bromo-2,5-dimethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone
• 1-(4-Bromo-3,5-dimethoxyphenyl)ethanone
• 1-(4-Bromo-2,5-dimethoxyphenyl)ethan-1-one
• 90841-64-8
• Z1269120149
• MFCD13659300
• AKOS022175013
• CS-0434964
• DTXSID50557812
• AB90840
• C16669
• EN300-7354436
• 4'-Bromo-2',5'-dimethoxyacetophenone
• SY030407
• SCHEMBL17749683
• 4 inverted exclamation mark -Bromo-2 inverted exclamation mark ,5 inverted exclamation mark -dimethoxyacetophenone
• DB-126576

• MDL： MFCD13659300
• Inchi： 1S/C10H11BrO3/c1-6(12)7-4-10(14-3)8(11)5-9(7)13-2/h4-5H,1-3H3
• InChI Key： PXIBOMTVNQIFET-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101 ºC (methanol )
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone

1-(4-Bromo-2,5-dimethoxyphenyl)ethanone: A Comprehensive Overview

The compound 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone (CAS No. 90841-64-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position and methoxy groups at the ortho and meta positions of the phenyl ring, attached to an ethanone group. The combination of these functional groups makes it a versatile molecule with potential for further chemical modifications and applications.

Recent studies have highlighted the importance of 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone in the synthesis of advanced materials and pharmaceutical compounds. Its structure allows for easy substitution reactions, particularly at the bromine position, enabling the creation of derivatives with tailored properties. For instance, researchers have explored its use as a precursor in the synthesis of biologically active compounds, where the bromine atom can be replaced with other substituents to enhance bioavailability or target specific biological pathways.

The synthesis of 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The key steps include Friedel-Crafts acylation to introduce the ethanone group and subsequent bromination to achieve the desired substitution pattern. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

In terms of physical properties, 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone exhibits a melting point of approximately 90°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions but should be protected from prolonged exposure to light to prevent potential degradation.

The applications of 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone span across multiple disciplines. In materials science, it serves as a building block for constructing advanced polymers and hybrid materials due to its ability to form strong intermolecular interactions. In pharmacology, its derivatives have shown promise as potential drug candidates for treating various diseases, including cancer and neurodegenerative disorders. Additionally, its role in organic synthesis has been pivotal in developing novel chemical transformations that are both efficient and environmentally friendly.

Recent research has focused on leveraging the unique properties of 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone in green chemistry initiatives. For example, scientists have explored its use in catalytic cycles that minimize waste generation and promote sustainability. These efforts align with global trends toward developing eco-friendly chemical processes without compromising on product quality or performance.

In conclusion, 1-(4-Bromo-2,5-dimethoxyphenyl)ethanone (CAS No. 90841-64-8) stands out as a critical compound in modern chemistry due to its structural versatility and wide-ranging applications. Its continued exploration in cutting-edge research ensures that it remains at the forefront of scientific innovation across diverse industries.